[Bromo(Phenyl)Methyl]Phosphonic Acid

• CAS RN: 40962-35-4
• Molecular Formula: C7H8BrO3P
• Molecular Weight: 251.01 g/mol
• IUPAC Name: [bromo(phenyl)methyl]phosphonic acid
• InChI: InChI=1S/C7H8BrO3P/c8-7(12(9,10)11)6-4-2-1-3-5-6/h1-5,7H,(H2,9,10,11)
• InChI Key: UQMARDZPRCIGET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(P(=O)(O)O)Br

Description

[Bromo(Phenyl)Methyl]Phosphonic Acid is a useful research compound. Its molecular formula is C7H8BrO3P and its molecular weight is 251.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 (0.3 g, 1.08 mmol, 1 eq) was dissolved in dry DCM (5 mL). TMSBr (1.2 mL, 8.64 mmol, 8 eq) was added under an inert atmosphere. The reaction was stirred for 20 h at room temperature. The solvent was then evaporated, and MeOH (5 mL) was added to the reaction mixture and stirred for 1 h. The solvent was evaporated and the crude product was dissolved in water (5 mL), filtered and freeze dried yielding 7 as a white powder (229 mg, 85%). 1H NMR (400 MHz, D2O) δ 7.61-7.52 (m, 2H), 7.44-7.33 (m, 3H), 5.10-5.02 (m, 1H). 13C NMR (101 MHz, D2O) δ 136.49 (d, JC-P=3.3 Hz), 129.35 (d, JC-P=6.0 Hz), 129.09 (s), 43.54 (s). 31P NMR (162 MHz, D2O) δ 15.44 (s). ESIMS calculated for C7H7BrO3P [M-H]− 248.93, found: 248.93 mp 158-60° C.